1-methyl-N-((1-(thiophen-3-yl)cyclopentyl)methyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[(1-thiophen-3-ylcyclopentyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C14H18N4OS/c1-18-8-12(16-17-18)13(19)15-10-14(5-2-3-6-14)11-4-7-20-9-11/h4,7-9H,2-3,5-6,10H2,1H3,(H,15,19)
• InChI Key: KMIIMLZRMFWFFN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC2(CCCC2)C3=CSC=C3
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

1-methyl-N-((1-(thiophen-3-yl)cyclopentyl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H18N4OS and its molecular weight is 290.39. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Properties

Synthesis and Modification : Triazole derivatives, including those related to the compound of interest, are synthesized through various methods, often involving cyclization reactions and modifications to introduce different functional groups. This allows for the exploration of their chemical properties and potential applications in medicinal chemistry and materials science (Ferrini et al., 2015).

Biological Activities and Applications

Biological Activity : Compounds featuring the triazole ring have been explored for their potential biological activities. For example, certain triazole derivatives have been studied for their ability to inhibit DNA methylation in tumor cells, indicating potential applications in cancer research (Hovsepyan et al., 2019).

Antileishmanial Activity : Research on 4-amino-1,2,4-triazole derivatives has shown that these compounds exhibit significant antileishmanial activity, highlighting their potential as therapeutic agents against leishmaniasis, a neglected tropical disease (Süleymanoğlu et al., 2017).

Material Science and Fluorescent Properties

Fluorescent Properties : Certain triazole derivatives exhibit fluorescent behavior, which can be utilized in the development of fluorescent probes and materials for various applications, including bioimaging and sensor technology (Kamalraj et al., 2008).

Drug Discovery and Development

Inhibitors of Soluble Epoxide Hydrolase : Triazine derivatives, which share structural features with triazoles, have been explored as inhibitors of soluble epoxide hydrolase, indicating their potential in the development of therapeutic agents for diseases related to the dysregulation of epoxide hydrolase activity (Thalji et al., 2013).